4-[(2-bromobenzylidene)amino]-5-ethyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(2-bromophenyl)methylideneamino]-3-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H11BrN4S/c1-2-10-14-15-11(17)16(10)13-7-8-5-3-4-6-9(8)12/h3-7H,2H2,1H3,(H,15,17)/b13-7+
• InChI Key: ZZLOBUSMTHULIN-NTUHNPAUSA-N
• Canonical SMILES: CCC1=NNC(=S)N1N=CC2=CC=CC=C2Br
• Isomeric SMILES: CCC1=NNC(=S)N1/N=C/C2=CC=CC=C2Br
• Molecular Formula: C11H11BrN4S
• Molecular Weight: 311.20 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves multi-step reactions starting from simple precursors. For example, the synthesis of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives involves the preparation of intermediate compounds through reactions such as esterification, condensation, and cyclization. These steps may involve the use of reagents like ethyl bromoacetate, hydrazine hydrate, various aromatic aldehydes, and phenylisothiocyanate, leading to a series of transformations to achieve the desired triazole derivatives (Bekircan et al., 2008).

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives, including the target compound, is characterized by the presence of a triazole ring which can undergo various substitutions leading to diverse chemical entities. Spectral techniques such as FT-IR, UV-visible, and NMR spectroscopy are pivotal in elucidating the structure of these compounds. For instance, the analysis of spectral data enables the identification of functional groups, bond formations, and the overall molecular framework, providing insights into the structural aspects of these derivatives (Srivastava et al., 2016).

Chemical Reactions and Properties

1,2,4-Triazole derivatives exhibit a wide range of chemical reactivity due to the presence of multiple functional groups. They can undergo reactions such as alkylation, aminomethylation, and cyclization, leading to the formation of various novel compounds with potential biological activities. The reactivity is often influenced by the substituents on the triazole ring and the reaction conditions employed (Hakobyan et al., 2017).

Future Directions

The future directions for this compound could involve further exploration of its synthesis, reactivity, and potential applications. For instance, 1,2,4-triazole derivatives have been studied for their potential in various fields, suggesting that this compound could also have interesting applications.